Cas no 78644-78-7 ( )

• Product Name: &nbsp
• CAS No: 78644-78-7
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 984313
• PubChem ID: 350192
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• CHEMBL2069703
• NSC-508421
• (4-Methoxy-phenyl)-pyridin-2-yl-amine
• 78644-78-7
• SCHEMBL904484
• 2-p-anisidinopyridine
• NSC508421
• N-(4-methoxyphenyl)pyridin-2-amine
• DBUBQNMWLVIDOH-UHFFFAOYSA-N
• DTXSID40325461
• N-(4-Methoxyphenyl)-2-pyridinamine
• DB-431897
• HS-5344
•  

• Inchi： 1S/C12H12N2O/c1-15-11-7-5-10(6-8-11)14-12-4-2-3-9-13-12/h2-9H,1H3,(H,13,14)
• InChI Key： DBUBQNMWLVIDOH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC1C=CC=CN=1

Computed Properties

• Exact Mass: 200.095
• Monoisotopic Mass: 200.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.159
• Boiling Point: 340.2°Cat760mmHg
• Flash Point: 159.5°C